Cas no 2034410-32-5 (1-acetyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}piperidine-4-carboxamide)

• Product Name: 1-acetyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}piperidine-4-carboxamide
• CAS No: 2034410-32-5
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 5350200
• Update Time: 2025-09-27

1-acetyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)piperidine-4-carboxamide
• 1-acetyl-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]piperidine-4-carboxamide
• 1-acetyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}piperidine-4-carboxamide

• Inchi： 1S/C18H21N3O2S/c1-13(22)21-6-4-15(5-7-21)18(23)20-11-14-9-16(12-19-10-14)17-3-2-8-24-17/h2-3,8-10,12,15H,4-7,11H2,1H3,(H,20,23)
• InChI Key： FBPDQICJCXTZBF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN=CC(=C1)CNC(C1CCN(C(C)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 452
• XLogP3: 1.3
• Topological Polar Surface Area: 90.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-acetyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}piperidine-4-carboxamide

Introduction to 1-Acetyl-N-{[5-(Thiophen-2-yl)pyridin-3-yl]methyl}piperidine-4-carboxamide (CAS No. 2034410-32-5)

1-Acetyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}piperidine-4-carboxamide, also known by its CAS number 2034410-32-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, an acetyl group, and a thiophene moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-acetyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}piperidine-4-carboxamide is particularly noteworthy due to its combination of aromatic and heterocyclic functionalities. The presence of the thiophene ring, which is a five-membered heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule. These properties are crucial for its interactions with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of 1-acetyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}piperidine-4-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and the modulation of pain pathways.

In addition to its anti-inflammatory properties, 1-acetyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}piperidine-4-carboxamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that it can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 1-acetyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}piperidine-4-carboxamide has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further development as a therapeutic agent. Its oral bioavailability and stability in biological fluids are particularly advantageous for drug formulation and delivery.

Safety assessments have shown that 1-acetyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}piperidine-4-carboxamide exhibits low toxicity in animal models. This low toxicity profile is crucial for its potential use in chronic conditions where long-term administration may be required. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 1-acetyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}piperidine-4-carboxamide involves several steps, including the formation of the piperidine ring, the introduction of the acetyl group, and the coupling with the thiophene-pyridine moiety. Optimizing these synthetic routes is essential for large-scale production and commercialization of the compound.

In conclusion, 1-acetyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}piperidine-4-carboxamide (CAS No. 2034410-32-5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Continued studies will likely uncover additional applications and optimize its use as a therapeutic agent.